Cas no 1040169-38-7 (2-(Aminocarbonyl)amino-6-ethynylindole-3-carboxamide)

• Product name: 2-(Aminocarbonyl)amino-6-ethynylindole-3-carboxamide
• CAS No: 1040169-38-7
• MF: C₁₂H₁₀N₄O₂
• MW: 242.23340177536
• CID: 4776829

2-(Aminocarbonyl)amino-6-ethynylindole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[(Aminocarbonyl)amino]-6-ethynylindole-3-carboxamide
• 1H-Indole-3-carboxamide, 2-[(aminocarbonyl)amino]-6-ethynyl-
• 2-(Aminocarbonyl)amino-6-ethynylindole-3-carboxamide

• Inchi： 1S/C12H10N4O2/c1-2-6-3-4-7-8(5-6)15-11(16-12(14)18)9(7)10(13)17/h1,3-5,15H,(H2,13,17)(H3,14,16,18)
• InChI Key： TVBCJYRDPFTWSH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C#C)=C2)C(C(N)=O)=C1NC(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 2-(Aminocarbonyl)amino-6-ethynylindole-3-carboxamide

Comprehensive Overview of 2-(Aminocarbonyl)amino-6-ethynylindole-3-carboxamide (CAS No. 1040169-38-7)

2-(Aminocarbonyl)amino-6-ethynylindole-3-carboxamide, identified by its CAS No. 1040169-38-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This indole derivative is characterized by its unique molecular structure, featuring an ethynyl group and carboxamide functionalities, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor and its implications in targeting specific cancer pathways.

The compound’s molecular formula and structural properties make it a promising candidate for modulating protein-protein interactions. Its indole core is a common motif in bioactive molecules, often associated with anti-inflammatory and antitumor activities. Recent studies highlight its potential in addressing drug-resistant cancers, a topic of high relevance given the rising global focus on precision medicine and personalized therapies.

In the context of synthetic chemistry, 2-(Aminocarbonyl)amino-6-ethynylindole-3-carboxamide serves as a versatile intermediate. Its ethynyl moiety allows for further functionalization via click chemistry, a technique widely adopted in bioconjugation and material science. This adaptability aligns with the growing demand for multifunctional compounds in biopharmaceuticals and diagnostic tools.

From a mechanistic perspective, the compound’s ability to interact with enzyme active sites has been explored in computational modeling studies. These investigations often correlate with AI-driven drug design, a trending topic in cheminformatics. Researchers frequently search for structure-activity relationships (SAR) to optimize its efficacy, reflecting the broader industry shift toward data-driven research.

The safety profile and toxicological data of CAS No. 1040169-38-7 remain under rigorous evaluation, as with many investigational compounds. However, its low cytotoxicity in preliminary assays suggests potential for therapeutic applications. This aligns with the increasing public interest in safer drug alternatives and green chemistry principles.

In summary, 2-(Aminocarbonyl)amino-6-ethynylindole-3-carboxamide represents a compelling case study at the intersection of medicinal chemistry and biotechnology. Its multifaceted properties cater to both academic and industrial research, addressing critical challenges in oncology and drug development. As the scientific community continues to explore its potential, this compound may pave the way for innovative targeted therapies and biomarker discovery.